Cas no 78950-37-5 (3-cyanobenzene-1-carbothioamide)

• Product Name: 3-cyanobenzene-1-carbothioamide
• CAS No: 78950-37-5
• MF: C₈H₆N₂S
• MW: 162.211639881134
• CID: 4188273
• PubChem ID: 23279245
• Update Time: 2025-09-27

3-cyanobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 3-cyano-
• 3-Cyano-thiobenzamide
• 3-cyanobenzene-1-carbothioamide
• 78950-37-5
• 3-cyanobenzenecarbothioamide
• AKOS006314208
• 3-Cyanobenzothioamide
• EN300-1833957

• Inchi： 1S/C8H6N2S/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,(H2,10,11)
• InChI Key： SUNZSUISYUKMAX-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 162.02516937Da
• Monoisotopic Mass: 162.02516937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.9Ų

Additional information on 3-cyanobenzene-1-carbothioamide

Introduction to 3-cyanobenzene-1-carbothioamide (CAS No. 78950-37-5)

The compound 3-cyanobenzene-1-carbothioamide (CAS No. 78950-37-5) represents a significant molecule in the realm of organic chemistry and pharmaceutical research. Its unique structural features, comprising a cyano group at the 3-position and a carbothioamide moiety at the 1-position of a benzene ring, make it a versatile intermediate for synthesizing various biologically active molecules. This introduction delves into the chemical properties, potential applications, and recent advancements in the study of this compound.

The molecular structure of 3-cyanobenzene-1-carbothioamide can be described as follows: a benzene ring substituted with a cyano group at the 3-position and a carbothioamide functional group at the 1-position. The cyano group (-CN) is known for its electron-withdrawing properties, which can influence the reactivity of the aromatic ring. The carbothioamide group (-C(=NH)-SH) introduces both amide and thiol functionalities, making it a valuable precursor for further chemical modifications. These structural features suggest potential applications in drug discovery, particularly in the synthesis of heterocyclic compounds that exhibit pharmacological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both cyano and carbothioamide groups. These functionalities are often found in natural products and pharmaceuticals, where they contribute to biological activity through various mechanisms. For instance, the cyano group can enhance binding affinity to biological targets, while the thiol moiety can participate in redox reactions or form disulfide bonds, which are crucial for protein stabilization. The combination of these features makes 3-cyanobenzene-1-carbothioamide an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 3-cyanobenzene-1-carbothioamide is its utility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize derivatives with enhanced biological activity. For example, studies have shown that substituting the benzene ring with other aromatic or heteroaromatic systems can modulate the pharmacokinetic properties of the resulting molecules. Additionally, modifications to the cyano or carbothioamide groups can alter their interactions with biological targets, leading to improved efficacy or reduced toxicity.

Recent advancements in computational chemistry have further facilitated the design and optimization of molecules like 3-cyanobenzene-1-carbothioamide. Molecular modeling techniques allow researchers to predict the binding modes of these compounds to biological targets with high accuracy. This has enabled the rapid identification of lead compounds for further development. Moreover, virtual screening methods have been employed to identify potential drug candidates from large libraries of compounds, significantly reducing the time and cost associated with drug discovery.

The synthesis of 3-cyanobenzene-1-carbothioamide involves several key steps that highlight its synthetic versatility. The starting material is typically 3-cyanobenzenethiol, which undergoes conversion to the desired product through controlled reactions with appropriate reagents. The introduction of the carbothioamide group requires careful optimization to ensure high yield and purity. Various synthetic routes have been reported in the literature, including nucleophilic substitution reactions and condensation processes.

In addition to its pharmaceutical applications, 3-cyanobenzene-1-carbothioamide has shown promise in materials science research. Its unique chemical structure makes it a suitable candidate for developing novel polymers and coatings with enhanced thermal stability or mechanical strength. Furthermore, its ability to participate in coordination chemistry has led to investigations into its use as a ligand for metal complexes with catalytic or luminescent properties.

The environmental impact of synthesizing and using 3-cyanobenzene-1-carbothioamide is also an important consideration. Efforts have been made to develop green chemistry approaches that minimize waste and reduce energy consumption during production. For instance, catalytic methods have been explored to improve reaction efficiency while using less hazardous reagents. Additionally, solvent recovery systems have been implemented to reduce environmental footprint.

Future directions in research on 3-cyanobenzene-1-carbothioamide include exploring its role in developing new therapeutic strategies for diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitarget drug design. Furthermore, investigations into its mechanism of action could provide insights into new therapeutic pathways that could be exploited for treating various conditions.

In conclusion, 3-cyanobenzene-1-carbothioamide (CAS No. 78950-37-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and functional materials. Ongoing research continues to uncover new applications and synthetic strategies for this compound, highlighting its importance in modern chemistry.